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Compound of Interest

Compound Name: 2-Chlorotoluene

Cat. No.: B165313 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 2-Chlorotoluene waste in a research

setting.

Frequently Asked Questions (FAQs)
Q1: What is 2-Chlorotoluene and what are its primary hazards? A1: 2-Chlorotoluene (CAS

No. 95-49-8) is a colorless liquid with a distinct aromatic odor.[1] It is primarily used as a

solvent and an intermediate in the synthesis of dyes, pharmaceuticals, and other organic

chemicals.[1][2] The main hazards associated with 2-Chlorotoluene are its flammability (it is a

flammable liquid and vapor) and its toxicity.[2][3] It is harmful if inhaled and can cause irritation

to the skin, eyes, and respiratory tract.[3][4] Furthermore, it is toxic to aquatic life with long-

lasting effects.[3]

Q2: What immediate steps should be taken in case of a 2-Chlorotoluene spill? A2: In the

event of a spill, the primary concerns are to ensure personnel safety and prevent the spread of

the chemical.

Alert personnel in the immediate area and evacuate non-essential staff.[5]

Remove all sources of ignition from the area.[5][6]

If safe to do so, increase ventilation in the area.[4]
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Don the appropriate Personal Protective Equipment (PPE).[5]

Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[4][6]

Collect the absorbed material using spark-proof tools and place it in a suitable, sealable

container for hazardous waste.[6][7]

Do not allow the chemical to enter drains or sewers due to the risk of explosion.[8]

Q3: What Personal Protective Equipment (PPE) is required when handling 2-Chlorotoluene
waste? A3: A comprehensive PPE strategy is crucial.[9] The following should be worn when

handling 2-Chlorotoluene:

Eye and Face Protection: Chemical splash-proof safety goggles and a face shield.[9][10]

Hand Protection: Chemical-resistant gloves are essential. Safety equipment manufacturers

recommend Silver Shield®/4H® and Viton for gloves as protective materials for Aromatic

Halogens.[8] Nitrile or neoprene gloves are also suggested for handling aromatic

hydrocarbons.[9] Always inspect gloves for signs of degradation before use.[9]

Body Protection: A chemical-resistant lab coat, apron, or coveralls should be worn.[11][12]

For larger spills or where significant exposure is possible, a hooded chemical splash suit

may be necessary.[11]

Respiratory Protection: If there is a risk of inhaling vapors, especially in poorly ventilated

areas, a NIOSH-approved respirator with appropriate cartridges for organic vapors should be

used.[6][9]

Q4: How should 2-Chlorotoluene waste be collected and stored in the laboratory? A4: Proper

collection and storage are critical for safety and regulatory compliance.

Waste Segregation: Collect liquid waste containing 2-Chlorotoluene in a dedicated, sealed,

and clearly labeled hazardous waste container.[9][13] Do not mix it with other solvent waste

streams unless their compatibility has been confirmed.[9] Solid waste, such as contaminated

gloves and absorbent materials, should be collected in a separate, labeled hazardous waste

container.[9]
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Container Requirements: Use sturdy, leak-proof containers that are chemically compatible

with 2-Chlorotoluene.[13][14] Keep containers tightly closed except when adding waste.[13]

[14]

Storage Location: Store waste containers in a cool, dry, well-ventilated area away from

incompatible materials, heat, sparks, and open flames.[4] Use secondary containment bins

to segregate waste streams and contain potential leaks.[13]

Q5: What substances are incompatible with 2-Chlorotoluene? A5: 2-Chlorotoluene should

not be mixed or stored with strong oxidizing agents (such as perchlorates, peroxides, and

nitrates), strong reducing agents, acids, alkalis, and certain metals.[1][8] It can also react

violently with dimethyl sulfoxide.[2][6]

Troubleshooting Guide
Q: The cap on my 2-Chlorotoluene waste container is bulging. What should I do? A: A bulging

container may indicate a buildup of pressure, possibly due to an unintended chemical reaction

or exposure to heat. Do not attempt to open the container. Cautiously move it to an isolated,

well-ventilated area like a fume hood, away from ignition sources. Place a "Do Not Open" sign

on it and contact your institution's Environmental Health and Safety (EHS) department

immediately for guidance.

Q: I've accidentally mixed a small amount of aqueous waste with my 2-Chlorotoluene solvent

waste. Is this a problem? A: While 2-Chlorotoluene is poorly soluble in water, mixing with

aqueous waste is generally not recommended as it can complicate the disposal process.[1]

Some aqueous solutions may contain incompatible substances. Label the container with all

components and their estimated percentages. Consult with your EHS office, as they may

require you to treat it as a mixed waste stream, which could have different disposal protocols.

Q: My hazardous waste label is smeared and difficult to read. What is the correct procedure for

relabeling? A: It is critical that hazardous waste labels are always legible.[15] If a label is

damaged, you should immediately create a new one with all the required information.

According to the Resource Conservation and Recovery Act (RCRA), the label must include the

words "Hazardous Waste," a description of the waste's hazards (e.g., ignitable, toxic), and the

date when accumulation began.[15] Your institution or state may have additional specific

requirements.[16] Place the new, clearly written label on the container.
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Quantitative Data: Properties of 2-Chlorotoluene
Property Value Reference

CAS Number 95-49-8 [17]

Molecular Formula C₇H₇Cl [1]

Molecular Weight 126.58 g/mol [1][3]

Appearance Colorless liquid [1]

Odor Aromatic [1]

Boiling Point 158-160°C [1]

Melting Point -24°C [1]

Flash Point 43°C to 47°C [3]

Density 1.083 g/cm³ at 20°C [17]

Solubility in Water 47 mg/L (poorly soluble) [18]

Vapor Pressure 3.60 Pa at 20°C [18]

Experimental Protocol: Workup and Waste
Generation in a Grignard Reaction
This protocol describes a typical aqueous workup for a reaction where 2-Chlorotoluene is

used as a solvent for a Grignard reaction, generating both liquid and solid hazardous waste.

Objective: To quench a Grignard reaction and isolate the desired organic product, while safely

managing the resulting 2-Chlorotoluene waste streams.

Materials:

Reaction mixture in 2-Chlorotoluene

Saturated aqueous ammonium chloride (NH₄Cl) solution

Separatory funnel
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Beakers and Erlenmeyer flasks

Anhydrous magnesium sulfate (MgSO₄)

Filter paper

Designated hazardous waste containers (one for halogenated organic liquid waste, one for

contaminated solid waste)

Appropriate PPE (safety goggles, face shield, chemical-resistant gloves, lab coat)

Procedure:

Preparation: Ensure all work is conducted inside a certified chemical fume hood. Prepare

two labeled hazardous waste containers: one for "Halogenated Organic Liquid Waste

(contains 2-Chlorotoluene)" and another for "Contaminated Solid Waste (2-
Chlorotoluene)."

Reaction Quenching:

Cool the reaction vessel containing the Grignard reagent in 2-Chlorotoluene in an ice

bath.

Slowly and carefully add the saturated aqueous NH₄Cl solution dropwise to the reaction

mixture with stirring to quench any unreacted Grignard reagent. This is an exothermic

process; maintain a slow addition rate to control the temperature.

Liquid-Liquid Extraction:

Transfer the entire quenched mixture to a separatory funnel.

Allow the layers to separate. The upper layer will be the organic phase containing the

product dissolved in 2-Chlorotoluene, and the lower layer will be the aqueous phase.

Drain the lower aqueous layer into a beaker. This aqueous waste may contain dissolved

magnesium salts and trace organics and should be disposed of in a designated aqueous

waste container after checking for compatibility or as advised by EHS.
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Drain the organic layer (containing 2-Chlorotoluene) into a clean Erlenmeyer flask.

Drying the Organic Layer:

Add a small amount of anhydrous magnesium sulfate to the organic layer to remove

residual water. Swirl the flask gently.

Filtration and Waste Collection:

Filter the dried organic solution through filter paper to remove the magnesium sulfate.

The solid magnesium sulfate and the used filter paper are now contaminated with 2-
Chlorotoluene. Place these items immediately into the designated "Contaminated Solid

Waste" container.

Solvent Removal (Product Isolation):

The filtered solution contains the desired product in 2-Chlorotoluene. The solvent is

typically removed using a rotary evaporator.

The 2-Chlorotoluene collected in the rotary evaporator's receiving flask is now

considered hazardous waste. Transfer this solvent to the "Halogenated Organic Liquid

Waste" container.

Final Decontamination:

Rinse all glassware that came into contact with 2-Chlorotoluene with a small amount of a

suitable solvent (e.g., acetone). The first rinse (rinsate) should be collected and added to

the "Halogenated Organic Liquid Waste" container.

Visualizations
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Diagram 1: 2-Chlorotoluene Waste Disposal Workflow
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Caption: Workflow for safe collection and disposal of 2-Chlorotoluene waste.
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Diagram 2: 2-Chlorotoluene Spill Response Logic
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Caption: Decision-making process for responding to a 2-Chlorotoluene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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